Cas no 55609-76-2 (9H-Pyrrolo[1,2-a]indol-9-one, 8-amino-5-hydroxy-7-methoxy-6-methyl-)

• Product Name: 9H-Pyrrolo[1,2-a]indol-9-one, 8-amino-5-hydroxy-7-methoxy-6-methyl-
• CAS No: 55609-76-2
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• CID: 351408
• PubChem ID: 71364079
• Update Time: 2025-04-19

9H-Pyrrolo[1,2-a]indol-9-one, 8-amino-5-hydroxy-7-methoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Pyrrolo[1,2-a]indol-9-one, 8-amino-5-hydroxy-7-methoxy-6-methyl-
• 5-amino-8-hydroxy-6-methoxy-7-methylpyrrolo[1,2-a]indol-4-one
• DTXSID90787575
• 8-Amino-5-hydroxy-7-methoxy-6-methyl-9H-pyrrolo[1,2-a]indol-9-one
• 55609-76-2

• Inchi： 1S/C13H12N2O3/c1-6-11(16)10-8(9(14)13(6)18-2)12(17)7-4-3-5-15(7)10/h3-5,16H,14H2,1-2H3
• InChI Key： HHAIFOSDFYAMQJ-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=C(C2=C(C=1N)C(C1=CC=CN21)=O)O

Computed Properties

• Exact Mass: 244.08486
• Monoisotopic Mass: 244.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.5Ų

Experimental Properties

• PSA: 76.96